N-(1,1-dimethoxyprop-2-yl)urethane

• Molecular Formula: C8H17NO4
• Molecular Weight: 191.22 g/mol
• IUPAC Name: ethyl N-(1,1-dimethoxypropan-2-yl)carbamate
• InChI: InChI=1S/C8H17NO4/c1-5-13-8(10)9-6(2)7(11-3)12-4/h6-7H,5H2,1-4H3,(H,9,10)
• InChI Key: IBEFOHVJHZDMSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC(C)C(OC)OC

Description

N-(1,1-dimethoxyprop-2-yl)urethane is a useful research compound. Its molecular formula is C8H17NO4 and its molecular weight is 191.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

80 g (0.73 mol) of ethyl chloroformate are added dropwise to 86.2 g (0.72 mol) of 2-aminopropionaldehyde dimethyl acetal in 350 ml of toluene and 32 g (0.8 mol) of NaOH in 300 ml of water. The mixture is stirred at room temperature for a further 2 hours, the organic phase is separated off, the aqueous phase is extracted with toluene and the toluene solutions are dried over K2CO3. The solution is concentrated and the residue is distilled.

Synthesis routes and methods II

Procedure details

80 g (0.73 mol) of ethyl chloroformate are added dropwise with ice-cooling to 86.2 g (0.72 mol) of 2-aminopropionaldehyde dimethyl acetal in 350 ml of toluene and 32 g (0.8 mol) of NaOH in 300 ml of water. The mixture is stirred for a further 2 hours at room temperature, the organic phase is separated off, the aqueous phase is extracted using toluene and the toluene solutions are dried over K2CO3. The extracts are concentrated and the residue is distilled.